Cas no 922472-97-7 (N-{5-(benzenesulfonyl)methyl-1,3,4-oxadiazol-2-yl}-1-benzofuran-2-carboxamide)

• Product Name: N-{5-(benzenesulfonyl)methyl-1,3,4-oxadiazol-2-yl}-1-benzofuran-2-carboxamide
• CAS No: 922472-97-7
• MF: C₁₈H₁₃N₃O₅S
• MW: 383.377922773361
• CID: 5448471
• PubChem ID: 18590023
• Update Time: 2025-06-19

N-{5-(benzenesulfonyl)methyl-1,3,4-oxadiazol-2-yl}-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-((phenylsulfonyl)methyl)-1,3,4-oxadiazol-2-yl)benzofuran-2-carboxamide
• VU0507219-1
• N-{5-[(benzenesulfonyl)methyl]-1,3,4-oxadiazol-2-yl}-1-benzofuran-2-carboxamide
• F2989-0156
• N-[5-(benzenesulfonylmethyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide
• 922472-97-7
• AKOS024479397
• N-[5-[(Phenylsulfonyl)methyl]-1,3,4-oxadiazol-2-yl]-2-benzofurancarboxamide
• N-{5-(benzenesulfonyl)methyl-1,3,4-oxadiazol-2-yl}-1-benzofuran-2-carboxamide

• Inchi： 1S/C18H13N3O5S/c22-17(15-10-12-6-4-5-9-14(12)25-15)19-18-21-20-16(26-18)11-27(23,24)13-7-2-1-3-8-13/h1-10H,11H2,(H,19,21,22)
• InChI Key： PEBVIKMWODFZTC-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C=C1C(NC1=NN=C(CS(C2=CC=CC=C2)(=O)=O)O1)=O

Computed Properties

• Exact Mass: 383.05759170g/mol
• Monoisotopic Mass: 383.05759170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.492±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.60±0.70(Predicted)

Additional information on N-{5-(benzenesulfonyl)methyl-1,3,4-oxadiazol-2-yl}-1-benzofuran-2-carboxamide

Comprehensive Overview of N-{5-(benzenesulfonyl)methyl-1,3,4-oxadiazol-2-yl}-1-benzofuran-2-carboxamide (CAS No. 922472-97-7)

N-{5-(benzenesulfonyl)methyl-1,3,4-oxadiazol-2-yl}-1-benzofuran-2-carboxamide (CAS No. 922472-97-7) is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule combines a benzofuran core with a 1,3,4-oxadiazole moiety, linked via a benzenesulfonylmethyl group, making it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutic agents, given its ability to interact with multiple biological targets.

The compound's molecular structure features a benzofuran-2-carboxamide group, which is known for its bioactivity in modulating enzymes and receptors. The incorporation of the 1,3,4-oxadiazole ring enhances its stability and bioavailability, while the benzenesulfonyl substituent contributes to its solubility and pharmacokinetic properties. These attributes make CAS No. 922472-97-7 a subject of ongoing research in areas such as anti-inflammatory, antimicrobial, and anticancer drug development.

In recent years, the scientific community has shown a growing interest in heterocyclic compounds like N-{5-(benzenesulfonyl)methyl-1,3,4-oxadiazol-2-yl}-1-benzofuran-2-carboxamide, due to their versatility and efficacy in drug design. Searches for "benzofuran derivatives" and "oxadiazole-based drugs" have surged, reflecting the demand for innovative treatments. This compound aligns with current trends in precision medicine and targeted therapy, where researchers seek molecules with high specificity and minimal side effects.

From a synthetic perspective, the preparation of CAS No. 922472-97-7 involves multi-step organic reactions, including condensation and cyclization processes. Its synthetic route has been optimized to improve yield and purity, making it accessible for further pharmacological studies. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound, ensuring its structural integrity and consistency across batches.

The potential applications of N-{5-(benzenesulfonyl)methyl-1,3,4-oxadiazol-2-yl}-1-benzofuran-2-carboxamide extend beyond traditional drug discovery. Its unique structure has also been explored in material science, particularly in the development of organic semiconductors and fluorescent probes. This interdisciplinary relevance underscores the compound's versatility and broad utility in both life sciences and advanced technologies.

As the pharmaceutical industry continues to prioritize small-molecule therapeutics, compounds like CAS No. 922472-97-7 are poised to play a pivotal role. Its mechanism of action and structure-activity relationships are active areas of investigation, with preliminary studies suggesting promising interactions with key biological pathways. Future research may focus on optimizing its drug-like properties and evaluating its efficacy in preclinical models.

In conclusion, N-{5-(benzenesulfonyl)methyl-1,3,4-oxadiazol-2-yl}-1-benzofuran-2-carboxamide represents a compelling example of modern medicinal chemistry. Its combination of a benzofuran backbone and oxadiazole functionality offers a rich platform for innovation, addressing both current and emerging healthcare challenges. With continued exploration, this compound may yield groundbreaking advancements in therapy and beyond.